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Compound of Interest

Compound Name: 1-(Cyclohexylmethyl)piperazine

Cat. No.: B1349345 Get Quote

This technical guide provides a comprehensive overview of the known physicochemical

properties of 1-(Cyclohexylmethyl)piperazine, tailored for researchers, scientists, and

professionals in drug development. The information is compiled from various chemical

suppliers and databases.

Core Physicochemical Data
1-(Cyclohexylmethyl)piperazine is a derivative of piperazine with a cyclohexylmethyl

substituent. Its fundamental properties are crucial for its handling, formulation, and potential

applications in medicinal chemistry and materials science.

Table 1: Key Physicochemical Properties of 1-(Cyclohexylmethyl)piperazine
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Property Value Source(s)

Molecular Formula C₁₁H₂₂N₂ [1][2][3]

Molecular Weight 182.31 g/mol [1][2][3]

CAS Number 57184-23-3 [1][3]

IUPAC Name 1-(cyclohexylmethyl)piperazine

Boiling Point 230-231 °C (at 760 mmHg) [3]

Density 0.938 g/mL at 25 °C [3]

Refractive Index n20/D 1.4950 [3]

Flash Point 87.8 °C (190.0 °F) - closed cup

Predicted pKa 9.26 ± 0.10 [4][5]

Melting Point

Data not consistently available.

One source reports 87.8,

which is identical to the flash

point and may be an error.

Solubility

Specific data for 1-

(Cyclohexylmethyl)piperazine

is not readily available. The

parent compound, piperazine,

is known to be freely soluble in

water and glycerol, and slightly

soluble in ethanol.[6][7]

Experimental Protocols for Property Determination
The following sections detail generalized experimental methodologies for determining the key

physicochemical properties listed above. These protocols are standard in organic chemistry

laboratories.

Determination of Boiling Point (Capillary Method)
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[8][9] A common and efficient method for small quantities of liquid is the capillary

method using a Thiele tube or a melting point apparatus with a heating block.[10][11]

Methodology:

Sample Preparation: A small amount (a few milliliters) of 1-(Cyclohexylmethyl)piperazine is

placed into a small test tube or a fusion tube.[8][10]

Capillary Insertion: A capillary tube, sealed at one end, is placed inverted into the liquid.[10]

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample and the

thermometer bulb are at the same level. This assembly is then placed in a Thiele tube filled

with a high-boiling point liquid (e.g., mineral oil or silicone oil) or inserted into a calibrated

aluminum heating block.[10][12]

Heating: The apparatus is heated slowly and uniformly, at a rate of about 1-2°C per minute

as the expected boiling point is approached.[12]

Observation: As the liquid heats, air trapped in the capillary tube will expand and exit as a

slow stream of bubbles. The boiling point is the temperature at which a rapid and continuous

stream of bubbles emerges from the capillary tube.[10] Alternatively, the heat source is

removed when a steady stream of bubbles is observed. The boiling point is the temperature

at which the bubbling stops and the liquid begins to enter the capillary tube.[11]

Recording: The temperature is recorded at this point. For accuracy, the determination should

be repeated, and the barometric pressure should also be recorded.[8][9]
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Caption: Workflow for Boiling Point Determination.

Determination of Melting Point
For solid compounds, the melting point is a key indicator of purity.[12] Pure crystalline solids

typically exhibit a sharp melting range of 0.5-1.0°C.

Methodology:

Sample Preparation: A small amount of the finely powdered solid is packed into a capillary

tube, sealed at one end, to a height of 1-2 mm.[13][14]

Apparatus Setup: The capillary tube is attached to a thermometer or placed in a designated

slot in a digital melting point apparatus.[15]

Heating: The heating block or oil bath is heated. An initial rapid determination can be done to

find an approximate melting point. Subsequently, a new sample is heated slowly, with the

temperature increasing by about 2°C per minute near the expected melting point.

Observation: The melting range is recorded from the temperature at which the first drop of

liquid appears (onset of melting) to the temperature at which the entire sample becomes a

clear liquid (completion of melting).[15]

Determination of pKa (Acid Dissociation Constant)
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The pKa is a measure of the acidity of a compound. For a basic compound like 1-
(Cyclohexylmethyl)piperazine, the pKa refers to its conjugate acid. Potentiometric titration

and UV-Vis spectrophotometry are common methods for pKa determination.[16][17]

Methodology (Potentiometric Titration):

Solution Preparation: A precise amount of the compound is dissolved in a suitable solvent

(often water or a water-cosolvent mixture) to a known concentration.

Titration Setup: The solution is placed in a beaker with a calibrated pH electrode and a

magnetic stirrer.

Titration: A standardized solution of a strong acid (e.g., HCl) is added in small, precise

increments using a burette.

Data Collection: The pH of the solution is recorded after each addition of the titrant.

Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added.

The pKa is determined from the pH at the half-equivalence point, which corresponds to the

inflection point of the curve.[16][17]
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Common Experimental Methods
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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